Cas no 2137561-75-0 (methyl 1-{9-oxatricyclo5.2.1.0,1,6decan-5-yl}piperidine-4-carboxylate)

• Product Name: methyl 1-{9-oxatricyclo5.2.1.0,1,6decan-5-yl}piperidine-4-carboxylate
• CAS No: 2137561-75-0
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 5609441
• PubChem ID: 165952019
• Update Time: 2025-10-31

methyl 1-{9-oxatricyclo5.2.1.0,1,6decan-5-yl}piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-841731
• 2137561-75-0
• methyl 1-{9-oxatricyclo[5.2.1.0,1,6]decan-5-yl}piperidine-4-carboxylate
• methyl 1-{9-oxatricyclo5.2.1.0,1,6decan-5-yl}piperidine-4-carboxylate

• Inchi： 1S/C16H25NO3/c1-19-15(18)11-4-7-17(8-5-11)13-3-2-6-16-9-12(10-20-16)14(13)16/h11-14H,2-10H2,1H3
• InChI Key： SMOHXMZWSNPIQA-UHFFFAOYSA-N
• SMILES： O1CC2CC31CCCC(C32)N1CCC(C(=O)OC)CC1

Computed Properties

• Exact Mass: 279.18344366g/mol
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.8Ų

Additional information on methyl 1-{9-oxatricyclo5.2.1.0,1,6decan-5-yl}piperidine-4-carboxylate

Introduction to Methyl 1-{9-Oxatricyclo5.2.1.0,1,6decan-5-yl}piperidine-4-carboxylate (CAS No. 2137561-75-0)

Methyl 1-{9-Oxatricyclo5.2.1.0,1,6decan-5-yl}piperidine-4-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2137561-75-0, represents a fascinating example of the intricate molecular architecture that modern drug design often employs to achieve high specificity and efficacy.

The molecular structure of Methyl 1-{9-Oxatricyclo5.2.1.0,1,6decan-5-yl}piperidine-4-carboxylate is characterized by a tricyclic backbone fused with an oxetane ring, which contributes to its distinctive stereochemistry and reactivity. This complex framework makes it a valuable scaffold for the development of novel therapeutic agents, particularly in the realm of central nervous system (CNS) drugs where precise molecular interactions are crucial.

In recent years, there has been a growing interest in exploring tricyclic compounds for their potential pharmacological applications. The presence of the piperidine moiety in this molecule not only enhances its solubility and bioavailability but also introduces a rich chemical space for further derivatization. This flexibility has allowed researchers to modify various functional groups within the molecule to optimize its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of Methyl 1-{9-Oxatricyclo5.2.1.0,1,6decan-5-yl}piperidine-4-carboxylate is its potential as a lead compound for the treatment of neurological disorders. The oxetane ring, in particular, has been shown to exhibit favorable interactions with biological targets involved in conditions such as epilepsy and Alzheimer's disease. Recent studies have demonstrated that derivatives of this compound can modulate neurotransmitter systems in a way that may lead to novel therapeutic strategies.

The synthesis of Methyl 1-{9-Oxatricyclo5.2.1.0,1,6decan-5-yl}piperidine-4-carboxylate involves a series of sophisticated organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the construction of the tricyclic core, followed by the introduction of the piperidine ring and the oxetane functionality. Each step must be carefully controlled to ensure high yield and purity, which are critical for subsequent pharmacological evaluation.

Advances in computational chemistry have significantly accelerated the discovery and optimization process for compounds like Methyl 1-{9-Oxatricyclo5.2.1.0,1,6decan-5-yl}piperidine-4-carboxylate. Molecular modeling techniques allow researchers to predict how different structural modifications will affect the compound's biological activity. This approach has been particularly useful in identifying potential drug candidates that may have improved efficacy or reduced side effects compared to existing treatments.

Preclinical studies have begun to explore the therapeutic potential of Methyl 1-{9-Oxatricyclo5.2.1.0,1,6decan-5-yl}piperidine-4-carboxylate in various animal models. Initial results suggest that this compound exhibits promising activity against specific neurological targets without significant toxicity at relevant doses. These findings have generated excitement within the scientific community and may pave the way for further clinical investigations.

The development of new pharmaceuticals is often hampered by challenges such as poor oral bioavailability and rapid metabolic clearance. However, Methyl 1-{9-Oxatricyclo5.2.1.0,1,6decan-5-yl}piperidine-4-carboxylate has shown some promise in overcoming these issues through its unique structural features. For instance, the lipophilic nature of the tricyclic core may enhance membrane permeability, while the piperidine ring can improve metabolic stability.

In conclusion, Methyl 1-{9-Oxatricyclo5.2.1.0,1,6decan-5-yl}piperidine-4-carboxylate (CAS No.2137561-75-0) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas.Methyl 1-{9-Oxatricyclo5. 2. 1. 0, 1, 6decan- 5- yl}piperidine- 4- carboxylate continues to be an area of active research due to its innovative structure and promising biological activity.